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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

A Comparative Analysis of the Aqueous
Solubility of Tetramethylammonium Halides
For researchers, scientists, and drug development professionals, the selection of appropriate

salts and an understanding of their fundamental properties, such as solubility, are critical for a

wide range of applications, from chemical synthesis to the formulation of pharmaceuticals.

Tetramethylammonium halides—comprising the fluoride (TMAF), chloride (TMAC), bromide

(TMAB), and iodide (TMAI) salts—are a class of quaternary ammonium compounds frequently

utilized for their properties as electrolytes, phase-transfer catalysts, and chemical reagents.[1]

Their solubility in aqueous solutions is a key parameter influencing their utility. This guide

provides a comparative analysis of the aqueous solubility of these four halides, supported by

available experimental data and detailed methodologies for solubility determination.

Quantitative Solubility Data
The aqueous solubility of tetramethylammonium halides exhibits a clear trend that is inversely

related to the size of the halide anion. Generally, the solubility decreases as the halide anion

changes from fluoride to iodide. The available quantitative data at or near room temperature is

summarized in the table below. It is important to note that a systematic study of the solubility of

all four halides across a wide range of temperatures in a single publication is not readily

available in the public domain; therefore, the data presented is a compilation from various

sources.
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Tetramethyl
ammonium
Halide

Chemical
Formula

Molar Mass
( g/mol )

Solubility in
Water

Temperatur
e (°C)

Reference

Tetramethyla

mmonium

Fluoride

(CH₃)₄NF 93.15
Highly

Soluble
Not Specified [1][2]

Tetramethyla

mmonium

Chloride

(CH₃)₄NCl 109.60
>100 g / 100

g
20 [1]

Tetramethyla

mmonium

Bromide

(CH₃)₄NBr 154.05 55 g / 100 g 20 [1]

Tetramethyla

mmonium

Iodide

(CH₃)₄NI 201.05

Sparingly

Soluble

(0.262 M)

25 [1][3]

Note: "Highly Soluble" for TMAF indicates that precise quantitative limits are not consistently

reported, but it is known to have very high solubility in water. The solubility for TMAI is reported

in molarity (M), which can be converted to g/100 mL for comparison, equating to approximately

5.27 g / 100 mL.

The trend in solubility can be attributed to several factors, including the lattice energy of the salt

and the hydration energy of the individual ions. For smaller anions like fluoride, the strong

hydration of the anion by water molecules can overcome the lattice energy, leading to high

solubility.[2] As the anion size increases (and its charge density decreases), the hydration

energy becomes less favorable, resulting in lower solubility for the bromide and iodide salts.

Experimental Protocol for Solubility Determination
The accurate determination of the solubility of hygroscopic salts like tetramethylammonium

halides requires careful experimental technique to account for their tendency to absorb

moisture from the atmosphere.[4] The isothermal equilibrium method is a robust and widely

used technique.
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Objective: To determine the solubility of a tetramethylammonium halide in water at a specific

temperature.

Apparatus:

Constant temperature water bath or shaker

Analytical balance (accurate to ±0.1 mg)

Vials or flasks with airtight seals (e.g., screw-cap vials with PTFE-lined septa)

Centrifuge

Drying oven

Desiccator

Calibrated volumetric flasks and pipettes

Syringe filters (0.45 µm pore size)

Procedure:

Sample Preparation: An excess amount of the tetramethylammonium halide salt is added to

a known mass or volume of deionized water in a sealed vial. The presence of undissolved

solid at the end of the equilibration period is crucial to ensure saturation.

Equilibration: The vials are placed in a constant temperature water bath or shaker set to the

desired temperature. The mixture is agitated for a sufficient period to ensure that equilibrium

is reached. This can range from 24 to 72 hours, depending on the salt and the temperature.

Phase Separation: After equilibration, the vials are allowed to stand undisturbed at the

constant temperature to allow the excess solid to settle. If necessary, centrifugation at the

same temperature can be used to facilitate the separation of the solid and liquid phases.

Sample Extraction: A sample of the supernatant (the clear saturated solution) is carefully

withdrawn using a pre-heated or pre-cooled syringe to match the equilibration temperature,
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to avoid any temperature-induced precipitation. The syringe should be fitted with a filter to

remove any fine, suspended particles.

Gravimetric Analysis: A known mass of the clear, saturated solution is transferred to a pre-

weighed container. The solvent (water) is then evaporated in a drying oven at a temperature

below the decomposition point of the salt (typically 80-100 °C). The container is then cooled

in a desiccator and weighed. This process of heating, cooling, and weighing is repeated until

a constant mass is achieved.

Calculation of Solubility: The solubility is calculated as the mass of the dissolved salt per 100

g of the solvent (water).

Factors Influencing Solubility
The solubility of tetramethylammonium halides is primarily influenced by the interplay between

the lattice energy of the salt and the hydration enthalpy of its constituent ions. The following

diagram illustrates the logical relationship between the properties of the halide anion and the

resulting solubility of the tetramethylammonium salt.
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Factors Influencing Tetramethylammonium Halide Solubility

Anion Properties

Salt Properties

Ionic Radius

Charge Density

inversely proportional

Lattice Energy

inversely proportional

Hydration Enthalpy

directly proportional

Solubility

promotes

hinders
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylammonium halides.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162179#comparative-analysis-of-the-solubility-of-
different-tetramethylammonium-halides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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